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Compound of Interest

Compound Name: ARRY-371797

Cat. No.: B605591

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of the
investigational compound ARRY-371797. In the absence of a specific Safety Data Sheet (SDS)
with explicit disposal instructions, this guide outlines general best practices for the safe
handling and disposal of investigational drugs in a laboratory setting. All procedures should be
conducted in accordance with institutional, local, and federal regulations.

Immediate Safety and Disposal Plan

The disposal of investigational compounds like ARRY-371797, a selective p38 mitogen-
activated protein kinase (MAPK) inhibitor, requires careful consideration due to its potential
biological activity and unknown hazards.[1] The fundamental principle is to treat all
investigational drugs as hazardous waste.

Step-by-Step Disposal Protocol for Investigational
Compounds

Researchers must adhere to a structured disposal process to ensure safety and regulatory
compliance. The following steps provide a general framework that should be adapted to
specific institutional protocols.

o Consult Institutional Environmental Health & Safety (EHS): Before initiating any disposal
procedures, contact your institution's EHS office. They will provide specific guidance based
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on local and national regulations, such as the Resource Conservation and Recovery Act
(RCRA) in the United States.[2][3]

e Segregation of Waste:

o Do not mix investigational drug waste with regular trash or other chemical waste streams
unless explicitly instructed to do so by your EHS office.

o Separate solid waste (e.g., contaminated gloves, bench paper, vials) from liquid waste
(e.g., unused solutions).

e Containerization:

o Use designated, compatible hazardous waste containers.[4] For solid waste, this is
typically a labeled, sealable drum or bag. For liquid waste, use a compatible, leak-proof
container.

o Original containers (vials, ampules) with unused or residual product should be placed
directly into the hazardous waste container without being emptied.[4][5]

e Labeling:
o Clearly label all waste containers as "Hazardous Waste."

o The label must include the full chemical name ("ARRY-371797"), the quantity, and the
date of accumulation. Avoid using abbreviations.[4]

e Storage:
o Store hazardous waste in a designated Satellite Accumulation Area (SAA).[4]
o The SAA should be a secure, well-ventilated area, away from general laboratory traffic.
o Ensure secondary containment is used for liquid waste to prevent spills.

e Waste Pickup and Disposal:
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o Arrange for waste pickup through your institution's EHS-approved hazardous waste
vendor.

o These vendors are responsible for the ultimate disposal of the waste, which is typically
done via incineration at a permitted facility.[3][5]

General Chemical Handling and Safety

The following table summarizes key safety measures for handling ARRY-371797 and other
potent small molecules in a laboratory setting.

Safety Measure Protocol

Always wear a lab coat, safety goggles, and
Personal Protective Equipment (PPE) appropriate chemical-resistant gloves.[6] For

potent compounds, consider double-gloving.

Handle the compound in a certified chemical
Ventilation fume hood to avoid inhalation of powders or

aerosols.

In case of a spill, follow your institution's spill
response protocol. This typically involves

Spill Management isolating the area, using appropriate absorbent
materials, and decontaminating the surface.

Report all spills to your EHS office.

Maintain a clean and organized workspace.[7]
Housekeeping Properly label all containers and store them in

designated areas.

) Wash hands thoroughly after handling any
Hand Hygiene ) )
chemical, even if gloves were worn.[7]

Decision Workflow for Investigational Compound
Disposal

The following diagram illustrates the logical steps to follow when disposing of an investigational
compound like ARRY-371797.
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Investigational Compound Disposal Workflow
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Caption: Decision workflow for the proper disposal of investigational compounds.
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Disclaimer: This document provides general guidance and is not a substitute for a formal
Safety Data Sheet or the specific directives of your institution's Environmental Health and
Safety department. Always prioritize institutional and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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